molecular formula C9H9BF4O3 B1408734 4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid CAS No. 1704063-88-6

4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid

Cat. No. B1408734
CAS RN: 1704063-88-6
M. Wt: 251.97 g/mol
InChI Key: CBBVKMAXTUHNQM-UHFFFAOYSA-N
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Description

“4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid” is an organic synthesis intermediate and pharmaceutical intermediate, mainly used in laboratory research and development process and chemical production process . It is a boronic acid containing a phenyl substituent and two hydroxyl groups attached to boron .


Synthesis Analysis

The synthesis of this compound involves the reaction of 2-(2,2,2-trifluoroethoxy) bromobenzene with isopropyl borate and methylTetrahydrofuran. The reaction system is cooled to -15 °C and 500 mL of isopropylmagnesium chloride in tetrahydrofuran (2.0 M) is added dropwise to the above reaction system. The internal temperature is controlled to not more than -10 °C, and the reaction is kept at a low temperature for 1 hour .


Molecular Structure Analysis

The molecular structure of this compound is represented by the empirical formula C8H8BF3O3 . The molecular weight is 219.95 . The SMILES string representation is OB(C1=CC=CC=C1OCC(F)(F)F)O .


Chemical Reactions Analysis

This compound can be used as a reactant in Suzuki-coupling reactions to prepare 2-trifluoromethyl aryl or heteroaryl derivatives . It can also be used to synthesize 4-(2-trifluoromethyl)phenylpyrrolo[2,3-d]pyrimidine as a potential antagonist of corticotropin-releasing hormone .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 219.95 , and it usually appears as a solid . More specific properties such as boiling point, refractive index, and density are not available in the retrieved resources.

Safety and Hazards

This compound may cause serious eye irritation, respiratory irritation, and skin irritation. It is harmful if swallowed. Therefore, it is recommended to avoid breathing dust, avoid getting it in eyes, on skin, or on clothing, and to wear personal protective equipment/face protection .

properties

IUPAC Name

[4-fluoro-2-(2,2,2-trifluoroethoxymethyl)phenyl]boronic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9BF4O3/c11-7-1-2-8(10(15)16)6(3-7)4-17-5-9(12,13)14/h1-3,15-16H,4-5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CBBVKMAXTUHNQM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B(C1=C(C=C(C=C1)F)COCC(F)(F)F)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9BF4O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.97 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Fluoro-2-((2,2,2-trifluoroethoxy)methyl)phenylboronic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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